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Compound of Interest

Compound Name: Arcaine

Cat. No.: B1209109 Get Quote

Application Notes and Protocols for Arcaine
Sulfate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Arcaine sulfate is a valuable research tool, acting as a competitive antagonist at the polyamine

site of the N-Methyl-D-aspartate (NMDA) receptor and as a nitric oxide synthase (NOS)

inhibitor.[1][2] Proper dissolution and storage are critical for maintaining its stability and

ensuring experimental reproducibility. These application notes provide detailed protocols for the

effective solubilization and storage of Arcaine sulfate, along with a summary of its physical and

chemical properties.

Chemical and Physical Properties
Arcaine sulfate, with the chemical name N,N'-1,4-Butanediylbisguanidine sulfate, is a white to

off-white crystalline powder.[3] Its fundamental properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₆H₁₆N₆·H₂SO₄ [3][4]

Molecular Weight 270.31 g/mol [1][4]

Appearance
White to off-white crystalline

powder
[3]

Purity ≥98% [2][5]

Melting Point >280 °C [5]

Solubility Data
Arcaine sulfate exhibits solubility in various aqueous solutions. It is important to note that

solubility can be influenced by temperature and the purity of the solute and solvent. The

following table summarizes known solubility data.

Solvent Concentration Observations Reference

Water 25 mM - [1]

Water 49.00-51.00 mg/mL

Clear to very slightly

hazy, colorless to

faintly yellow

[5]

1 M NaOH 50 mg/mL

Clear to slightly hazy,

colorless to faintly

yellow

[5]

Acetic Acid 10 mg/mL
Clear, colorless to

faintly yellow
[5]

DMSO 10 mM - [6]

Ethanol Insoluble - [5]

Recommended Storage Conditions
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Proper storage of Arcaine sulfate in both solid and solution form is crucial to prevent

degradation.

Solid Arcaine Sulfate
For long-term storage of solid Arcaine sulfate, it is recommended to store the powder at -20°C,

which can preserve it for up to 3 years.[7] Alternatively, storage at 4°C is suitable for up to 2

years.[7] Some suppliers suggest storage at room temperature or between 0-8°C.[1][3] For

consistency and to maximize shelf-life, sub-zero temperatures are preferable. The compound is

stable for shipping at ambient temperatures.[1]

Arcaine Sulfate Solutions
It is highly recommended to prepare Arcaine sulfate solutions fresh on the day of use.[1] If

storage is necessary, aliquots of the solution should be stored at -20°C for up to one month or

at -80°C for up to six months.[1][7] To prevent degradation from repeated freeze-thaw cycles, it

is advisable to store the solution in single-use aliquots.[7] Before use, frozen solutions should

be allowed to equilibrate to room temperature and checked for any precipitation.[1]

Experimental Protocols
Protocol for Dissolving Arcaine Sulfate in Water
This protocol outlines the steps to prepare an aqueous stock solution of Arcaine sulfate.

Materials:

Arcaine sulfate powder

Sterile, deionized, or distilled water

Vortex mixer

Sterile microcentrifuge tubes or vials

Calibrated balance

Procedure:
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Equilibration: Allow the vial of Arcaine sulfate powder to reach room temperature before

opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Arcaine sulfate powder in a sterile tube.

Solvent Addition: Add the calculated volume of sterile water to achieve the desired

concentration (e.g., for a 25 mM stock solution, add the appropriate volume of water to the

weighed powder).

Dissolution:

Cap the tube securely.

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure all the powder has dissolved. If necessary, brief

sonication in a water bath can be used to aid dissolution.

Sterilization (Optional): If a sterile solution is required for cell culture experiments, filter the

solution through a 0.22 µm syringe filter into a sterile container.

Use or Storage: Use the freshly prepared solution immediately or aliquot and store as

recommended in section 3.2.
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Caption: Workflow for dissolving Arcaine sulfate.
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Mechanism of Action: NMDA Receptor Antagonism
Arcaine sulfate functions as a competitive antagonist at the polyamine binding site on the

NMDA receptor.[1][2] The NMDA receptor is a ligand-gated ion channel that is crucial for

excitatory synaptic transmission in the central nervous system. For the channel to open, both

glutamate and a co-agonist (glycine or D-serine) must bind to their respective sites. The

polyamine site is an allosteric modulatory site. While endogenous polyamines like spermine

and spermidine can potentiate receptor activity, Arcaine binds to this site and prevents this

potentiation, thereby acting as an antagonist.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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